![molecular formula C10H15ClN2O2 B6277389 2-methyl-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride CAS No. 2763756-67-6](/img/no-structure.png)
2-methyl-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride
Overview
Description
2-Methyl-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride, also known as 2-Methyl-2-pyridin-2-ylmethylaminopropanoic acid hydrochloride (2MP2MAPP-HCl), is an organic compound that has been used in a variety of scientific research applications. It is a white, odorless crystalline solid that is soluble in water, alcohol, and other organic solvents. 2MP2MAPP-HCl is a versatile compound that has been used to study a variety of biochemical and physiological processes in laboratory experiments.
Scientific Research Applications
2MP2MAPP-HCl has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the central nervous system, as well as to investigate the biochemical and physiological processes involved in the development of certain diseases. Additionally, it has been used to study the mechanisms of action of certain enzymes and the role of certain hormones in the body.
Mechanism of Action
2MP2MAPP-HCl has been found to interact with a variety of receptors in the body, including the GABAA receptor, the NMDA receptor, and the 5-HT3 receptor. It has been observed to modulate the activity of these receptors, leading to changes in the activity of certain enzymes and hormones in the body. This can lead to a variety of biochemical and physiological effects, depending on the receptor that is targeted.
Biochemical and Physiological Effects
2MP2MAPP-HCl has been found to have a variety of biochemical and physiological effects in laboratory experiments. It has been observed to modulate the activity of various enzymes, hormones, and neurotransmitters in the body. It has been found to have a sedative effect, and has been used in the treatment of anxiety and depression. Additionally, it has been found to have a stimulatory effect on the central nervous system, and has been used to treat narcolepsy and other sleep disorders.
Advantages and Limitations for Lab Experiments
2MP2MAPP-HCl has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available from chemical suppliers. Additionally, it is a relatively stable compound and can be stored for long periods of time without significant degradation. However, it is a relatively weak compound, and its effects may not be as pronounced as other compounds. Additionally, it is not approved for use in humans, and its effects on humans are not well understood.
Future Directions
There are a number of potential future directions for the use of 2MP2MAPP-HCl in scientific research. It could be used to study the effects of various drugs on the central nervous system, as well as to investigate the biochemical and physiological processes involved in the development of certain diseases. Additionally, it could be used to study the mechanisms of action of certain enzymes and the role of certain hormones in the body. Additionally, it could be used to study the effects of various drugs on the cardiovascular system, as well as to investigate the biochemical and physiological processes involved in the development of certain cardiovascular diseases. Finally, it could be used to study the effects of various drugs on the immune system, as well as to investigate the biochemical and physiological processes involved in the development of certain immune-related diseases.
Synthesis Methods
2MP2MAPP-HCl can be synthesized from 2-methyl-2-pyridin-2-ylmethylamine and propionic acid. The two reactants are combined in a reaction flask and heated to a temperature of 110-115°C for a period of 6-8 hours. The reaction mixture is then cooled to room temperature and the product is isolated by recrystallization from a solvent such as ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride involves the reaction of 2-methyl-2-nitropropanoic acid with pyridine-2-carboxaldehyde followed by reduction of the resulting nitro compound and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-methyl-2-nitropropanoic acid", "pyridine-2-carboxaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-methyl-2-nitropropanoic acid with pyridine-2-carboxaldehyde in the presence of a suitable solvent and a catalyst to form 2-methyl-2-{[(pyridin-2-yl)methyl]nitro}propanoic acid.", "Step 2: Reduce the nitro group in the above compound using sodium borohydride to obtain 2-methyl-2-{[(pyridin-2-yl)methyl]amino}propanoic acid.", "Step 3: React the above compound with hydrochloric acid to obtain 2-methyl-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride." ] } | |
CAS RN |
2763756-67-6 |
Product Name |
2-methyl-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride |
Molecular Formula |
C10H15ClN2O2 |
Molecular Weight |
230.7 |
Purity |
95 |
Origin of Product |
United States |
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